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Compound of Interest

Compound Name: Perillaldehyde

Cat. No.: B036042

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals with potential hazards like Perillaldehyde.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to foster a secure research environment.

Perillaldehyde, a naturally occurring monocyclic terpenoid, is recognized for its characteristic
spicy, citrus-like aroma and is used as a flavoring agent. However, it is also classified as a
substance that can cause skin and eye irritation, and may lead to respiratory irritation.[1][2]
Adherence to proper safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense
against chemical exposure. The following PPE is mandatory when handling Perillaldehyde:

o Eye and Face Protection: Chemical splash goggles or safety glasses with side shields are
required to prevent eye contact.[1][3] A face shield may be necessary for procedures with a
high risk of splashing.

e Skin Protection:

o Gloves: Chemical-resistant gloves are essential. Butyl rubber and nitrile gloves are
recommended materials for protection against aldehydes.[3] Always inspect gloves for any
signs of degradation or puncture before use and wash hands thoroughly after removal.
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o Lab Coat: A lab coat or a chemical-resistant apron should be worn to protect against skin
contact.[4]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[3] If a fume hood is not available or
ventilation is inadequate, a NIOSH-approved air-purifying respirator with an organic vapor
cartridge is necessary.[3]

Quantitative Safety Data

The following table summarizes key quantitative safety data for Perillaldehyde. It is important
to note that specific Occupational Exposure Limits (OELS) such as Threshold Limit Value (TLV),
Permissible Exposure Limit (PEL), or Recommended Exposure Limit (REL) for Perillaldehyde
have not been established. In the absence of specific limits, it is prudent to handle it with the
care afforded to other hazardous aldehydes and to keep exposure to a minimum.

Property Value Source
Molecular Formula C10H140 [4][5]
Molecular Weight 150.22 g/mol [4115]
Appearance Colorless to pale yellow liquid [6]
Boiling Point 104.5°C [6]
Density 0.968 g/cm? at 15 °C [6]
Flash Point 95.6 °C [6]
Vapor Pressure 0.0434 mmHg at 25°C [6]

H315: Causes skin
irritationH317: May cause an
allergic skin reactionH319:
GHS Hazard Statements ) [1][2][6]
Causes serious eye
irritationH335: May cause

respiratory irritation

Experimental Protocols
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Detailed and methodical procedures are critical for the safe handling of Perillaldehyde in a
laboratory setting.

1. Protocol for Weighing and Transferring Liquid Perillaldehyde:
e Preparation:

o Ensure the chemical fume hood is operational and the sash is at the appropriate working
height.

o Gather all necessary equipment: Perillaldehyde container, receiving vessel (e.g., round-
bottom flask, beaker), appropriate sized pipette or syringe, and waste container.

o Don all required PPE as outlined above.
» Weighing:
o Place a tared, sealed receiving vessel on the analytical balance.
o Remove the vessel from the balance and place it in the fume hood.

e Transfer:

o

Inside the fume hood, carefully open the Perillaldehyde container.

[e]

Using a clean pipette or syringe, draw the desired volume of Perillaldehyde.

o

Dispense the liquid into the receiving vessel, taking care to avoid splashing.

[¢]

Securely cap both the primary container and the receiving vessel.
e Post-Transfer:

o Reweigh the sealed receiving vessel to determine the exact mass of Perillaldehyde
transferred.

o Clean any minor drips or spills within the fume hood immediately with an appropriate
absorbent material.
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2. Protocol for Preparing a Solution of Perillaldehyde:

e Preparation:

o Perform all steps within a chemical fume hood.

o Have the calculated volume of the desired solvent ready in a suitable container.

 Dissolving:

o

After transferring the desired mass of Perillaldehyde to a volumetric flask, slowly add the
solvent.

o

Swirl the flask gently to dissolve the Perillaldehyde. A magnetic stirrer can be used for
larger volumes.

o

Once dissolved, add the remaining solvent to the calibration mark.

[¢]

Cap the flask and invert it several times to ensure a homogenous solution.
e Labeling and Storage:
o Clearly label the flask with the chemical name, concentration, date, and your initials.

o Store the solution in a cool, dry, and well-ventilated area away from incompatible
materials.

Operational and Disposal Plans

A comprehensive plan for the entire lifecycle of the chemical, from receipt to disposal, is a
cornerstone of laboratory safety.

Spill Management Protocol:
e Immediate Actions:

o Alert personnel in the immediate area.
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o If the spill is large or you are unsure how to handle it, evacuate the area and contact the
institutional safety office.

o Small Spills (within a fume hood):
o Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o Carefully collect the absorbed material using non-sparking tools and place it in a labeled,
sealable container for hazardous waste.

o Decontaminate the spill area with a suitable solvent or detergent, collecting all cleaning
materials as hazardous waste.

¢ Personal Contamination:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes.[4] Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[4] Seek medical attention.

o Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical
attention.[4]

Waste Disposal Plan:

o Collection: Collect all Perillaldehyde waste, including contaminated absorbent materials and
disposable PPE, in a designated and clearly labeled hazardous waste container.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name "Perillaldehyde."

» Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office, following all local, state, and federal regulations. Do
not dispose of Perillaldehyde down the drain.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.guidechem.com/msds/2111-75-3.html
https://www.guidechem.com/msds/2111-75-3.html
https://www.guidechem.com/msds/2111-75-3.html
https://www.benchchem.com/product/b036042?utm_src=pdf-body
https://www.benchchem.com/product/b036042?utm_src=pdf-body
https://www.benchchem.com/product/b036042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of Perillaldehyde

Click to download full resolution via product page

Caption: Workflow for the safe handling of Perillaldehyde from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b036042?utm_src=pdf-body
https://www.benchchem.com/product/b036042?utm_src=pdf-body-img
https://www.benchchem.com/product/b036042?utm_src=pdf-body
https://www.benchchem.com/product/b036042?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR939465_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4S_-4-prop-1-en-2-ylcyclohexene-1-carbaldehyde
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.guidechem.com/msds/2111-75-3.html
https://www.chemicalbook.com/msds/perillaldehyde_2.htm
https://www.echemi.com/products/pd1912121008-perilla-aldehyde.html
https://www.benchchem.com/product/b036042#personal-protective-equipment-for-handling-perillaldehyde
https://www.benchchem.com/product/b036042#personal-protective-equipment-for-handling-perillaldehyde
https://www.benchchem.com/product/b036042#personal-protective-equipment-for-handling-perillaldehyde
https://www.benchchem.com/product/b036042#personal-protective-equipment-for-handling-perillaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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